![molecular formula C20H30N6O2 B2608211 1,6,7-trimethyl-3-(2-(piperidin-1-yl)ethyl)-8-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 878412-29-4](/img/structure/B2608211.png)
1,6,7-trimethyl-3-(2-(piperidin-1-yl)ethyl)-8-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound is based on the imidazo[2,1-f]purine core, which is a type of purine. This core is substituted with various groups including a piperidin-1-yl group, a propyl group, and three methyl groups .Physical and Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a molar refractivity of 108.1±0.5 cm3, and a molar volume of 289.2±7.0 cm3 . It has 8 hydrogen bond acceptors, 0 hydrogen bond donors, and 4 freely rotating bonds . Its ACD/LogP value is 3.89, indicating its lipophilicity .Scientific Research Applications
Synthesis and Pharmacological Evaluation
- A series of derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione were synthesized and evaluated for their affinity towards serotonin receptors and phosphodiesterase inhibitors. These compounds showed potential as antidepressant and anxiolytic agents, with specific compounds displaying promising in vivo pharmacological effects (Zagórska et al., 2016).
Molecular Modeling and Drug Design
- Molecular modeling studies have been conducted to understand the interaction between these compounds and their target receptors. These studies are crucial for the design of new drugs with enhanced efficacy and specificity for treating mental health disorders (Zagórska et al., 2009).
Antidepressant and Anxiolytic-like Activities
- The antidepressant and anxiolytic-like activities of certain derivatives have been confirmed through in vitro and in vivo tests. These studies have highlighted the potential of imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as novel psychotropic agents with specific mechanisms of action (Zagórska et al., 2018).
Structure-Activity Relationship (SAR) Studies
- SAR studies have provided insights into the chemical structure modifications that affect the pharmacological activity of these compounds. These findings are instrumental in guiding the synthesis of new derivatives with optimized therapeutic profiles (Baraldi et al., 2005).
Anticancer Activity
- Some derivatives have been evaluated for their anticancer activity, demonstrating the diverse therapeutic potential of this chemical scaffold. The synthesis and preliminary pharmacological evaluation of these compounds have paved the way for further research into their application in cancer therapy (Kumar et al., 2013).
Properties
IUPAC Name |
4,7,8-trimethyl-2-(2-piperidin-1-ylethyl)-6-propylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N6O2/c1-5-9-24-14(2)15(3)26-16-17(21-19(24)26)22(4)20(28)25(18(16)27)13-12-23-10-7-6-8-11-23/h5-13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZJKILIZWKQNIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)CCN4CCCCC4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.